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Compound of Interest

Compound Name:
(S)-5-aminopiperidin-2-one

hydrochloride

Cat. No.: B591980 Get Quote

Technical Support Center: (S)-5-aminopiperidin-
2-one hydrochloride
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with (S)-5-aminopiperidin-2-one hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with (S)-5-aminopiperidin-2-one
hydrochloride?

A1: (S)-5-aminopiperidin-2-one hydrochloride is classified as harmful if swallowed and

causes serious eye irritation. It is designated with the GHS07 pictogram and a "Warning" signal

word.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling (S)-5-aminopiperidin-2-one hydrochloride, it is essential to wear

protective gloves, protective clothing, eye protection, and face protection.[1][2] Work should be

conducted under a fume hood to avoid inhalation of any dust or vapors.[1]

Q3: What are the proper storage conditions for this compound?
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A3: Store in a tightly closed container in a dry and well-ventilated place.[3][4] It is

recommended to keep the container in a cool environment, away from heat and sources of

ignition. The compound should be stored locked up or in an area accessible only to qualified or

authorized personnel.[2]

Q4: What should I do in case of accidental skin or eye contact?

A4:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2]

Remove any contaminated clothing and wash it before reuse.[2] If skin irritation occurs, seek

medical advice.[2]

Eye Contact: Rinse cautiously with water for several minutes.[2] If you wear contact lenses,

remove them if it is easy to do so and continue rinsing.[2] If eye irritation persists, get

medical advice/attention.[2]

Q5: How should I handle a spill of (S)-5-aminopiperidin-2-one hydrochloride?

A5: In the event of a spill, ensure adequate ventilation and wear appropriate personal

protective equipment.[3][5] Avoid generating dust.[2][5] Sweep up the spilled solid material and

place it into a suitable, labeled container for disposal.[3][6] Do not let the product enter drains

or waterways.[2]

Q6: What are the first aid measures for inhalation or ingestion?

A6:

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek medical attention.[1][2]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[7] Rinse the mouth

with water.[5] Do not induce vomiting.

Q7: Are there any known incompatibilities for this compound?

A7: Avoid contact with strong oxidizing agents and strong acids.[2][7]
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Troubleshooting Guide
Issue Possible Cause Solution

Material has changed color or

appearance.

Exposure to moisture, air, or

incompatible materials.

Do not use the material.

Dispose of it according to your

institution's guidelines. Ensure

proper storage conditions are

maintained for new containers.

[2][7]

Difficulty in dissolving the

compound.

The compound may have

limited solubility in the chosen

solvent.

Consult literature for

appropriate solvents. Gentle

heating or sonication may aid

dissolution, but be mindful of

the compound's stability.

Inconsistent experimental

results.

Impurity of the compound or

degradation.

Verify the purity of the

compound using appropriate

analytical techniques (e.g.,

NMR, HPLC). Ensure the

material has been stored

correctly to prevent

degradation.[4]

Quantitative Data Summary
Property Value Source

Molecular Formula C₅H₁₁ClN₂O [4][8]

Molecular Weight 150.61 g/mol [4][8]

Appearance White solid [6]

Melting Point 207.5 - 211.5 °C [6]

Storage Class 11 - Combustible Solids
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Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of (S)-5-aminopiperidin-2-
one hydrochloride.

Preparation:

Ensure you are wearing the appropriate personal protective equipment (PPE), including a

lab coat, safety glasses, and chemical-resistant gloves.

Perform all operations within a certified chemical fume hood.

Weighing:

Use an analytical balance to accurately weigh the desired amount of (S)-5-
aminopiperidin-2-one hydrochloride onto weighing paper or into a weighing boat.

Handle the solid carefully to avoid generating dust.

Dissolution:

Transfer the weighed solid into an appropriate volumetric flask.

Add a small amount of the desired solvent (e.g., deionized water, buffer) to the flask.

Gently swirl the flask to dissolve the solid. A magnetic stirrer can be used for larger

volumes.

Once the solid is completely dissolved, add the solvent to the calibration mark of the

volumetric flask.

Storage:

Cap the flask securely and label it clearly with the compound name, concentration,

solvent, and date of preparation.
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Store the solution under appropriate conditions, considering light sensitivity and

temperature stability.

Visual Workflow
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Spill of (S)-5-aminopiperidin-2-one hydrochloride

Emergency Response

Cleanup Procedure

Final Steps

Spill Occurs

Evacuate Immediate Area

Alert others

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Use Fume Hood)

Contain the Spill

Gently Sweep Solid Material

Place in a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According to
Institutional Guidelines

Report the Incident

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b591980?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. enamine.enamine.net [enamine.enamine.net]

2. aksci.com [aksci.com]

3. combi-blocks.com [combi-blocks.com]

4. CAS 1235440-18-2 | 5-aminopiperidin-2-one hydrochloride - Synblock [synblock.com]

5. Page loading... [wap.guidechem.com]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

8. chemuniverse.com [chemuniverse.com]

To cite this document: BenchChem. [Handling and safety precautions for (S)-5-
aminopiperidin-2-one hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591980#handling-and-safety-precautions-for-s-5-
aminopiperidin-2-one-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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